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Compound of Interest

Compound Name: 3-Propylbenzaldehyde

Cat. No.: B025478

An In-depth Technical Guide to the Safety and Handling of 3-Propylbenzaldehyde in the
Laboratory

This guide provides comprehensive safety and handling information for 3-propylbenzaldehyde
(CAS No: 103528-31-0) for researchers, scientists, and professionals in drug development. It
covers physical and chemical properties, hazards, handling protocols, and emergency
procedures.

Chemical and Physical Properties

3-Propylbenzaldehyde is an aromatic aldehyde. While specific experimental data for some
physical properties are limited, the following tables summarize available computed data and
information for closely related isomers.

Table 1: Physical and Chemical Properties of 3-Propylbenzaldehyde
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Property Value Source

CAS Number 103528-31-0 [11[2]

Molecular Formula C10H120 [1][2]

Molecular Weight 148.20 g/mol [11[2]

IUPAC Name 3-propylbenzaldehyde [1]

3 , 240 °C (for 4-

Boiling Point ) [3]

propylbenzaldehyde isomer)
) 1.0050 g/cm3 (for 4-

Density _ [3]
propylbenzaldehyde isomer)

Purity >98% [2]

XLogP3 2.9 (Computed) [1]

SMILES CCCC1=CC(=CC=C1)C=0 [1][2]

| INChiKey | FDKRXGOMMRLUIQ-UHFFFAOYSA-N |[1] |

Safety and Hazard Information

3-Propylbenzaldehyde is classified as harmful and an irritant. The GHS classification

indicates moderate acute toxicity via oral, dermal, and inhalation routes, as well as irritation to

the skin, eyes, and respiratory system.[1][4]

Table 2: GHS Hazard Classification for 3-Propylbenzaldehyde
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Classification Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed.[1][4]
Acute Toxicity, Dermal HaL2 ;:]zlrmful in contact with skin.[1]
Acute Toxicity, Inhalation H332 Harmful if inhaled.[1][4]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][4]

Causes serious eye irritation.

Serious Eye Damage/Irritation H319
[11[4]

May cause respiratory

STOT - Single Exposure H335 o
irritation.[1][4]

Signal Word Warning [4]

| GHS Pictogram | GHSO07 (Exclamation Mark) |[2] |

Note: Specific quantitative toxicity data, such as LD50 or LC50 values, for 3-
propylbenzaldehyde are not readily available in the referenced sources.

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 3-propylbenzaldehyde.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Always handle 3-propylbenzaldehyde in a well-ventilated area, preferably within
a certified chemical fume hood.[4]

» Eye Protection: Wear chemical safety goggles or a face shield.[4]

» Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat and
appropriate protective clothing to prevent skin exposure.[4]
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» Respiratory Protection: If working outside a fume hood or if aerosol generation is possible,
use a NIOSH-approved respirator with an organic vapor cartridge.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Safety glasses with side-shields or
EyelFace i .. .
goggles. Face shield if splashing is a risk.

Sk Chemically resistant gloves (e.g., Nitrile). Lab
in
coat. Closed-toe shoes.

| Respiratory | Not required in a fume hood. Use an approved air-purifying respirator if
ventilation is inadequate. |

Safe Handling Protocol

e Preparation: Before handling, ensure all required PPE is worn correctly. Clear the work area
of incompatible materials and ignition sources.

» Dispensing: Handle in a chemical fume hood.[4] Avoid breathing vapors or mist.[4] Avoid
contact with skin and eyes.[4] Use non-sparking tools to prevent ignition from static
discharge.[4]

o Post-Handling: Wash hands thoroughly after handling the substance.[4] Do not eat, drink, or
smoke in the work area.[4]

Storage Protocol

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
 Recommended storage temperature is between 2-8°C.[2]

» Store locked up and apart from foodstuff containers or incompatible materials.[4]

Emergency Procedures
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First Aid Measures

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[4] Call a POISON CENTER or doctor if you feel unwell.[5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water.[4][5] If skin irritation occurs, get medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do so. Continue rinsing.[5] If eye irritation persists, get medical attention.

[5]

Ingestion: If swallowed, rinse the mouth.[4] Immediately call a POISON CENTER or doctor
for medical help.[4]

Spill and Leak Containment

Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with inert material (e.g., dry sand, vermiculite, or earth) and place it
into a chemical waste container.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal: Dispose of contaminated materials and waste in accordance with institutional and
governmental regulations.[4]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon
dioxide (COz2).[5]

Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: The substance is a combustible liquid.[5] Vapors may form explosive
mixtures with air upon intense heating.
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+ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[5]

Visualized Workflows and Relationships

The following diagrams illustrate the safe handling workflow and the hazard profile of 3-
propylbenzaldehyde.
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Caption: Logical workflow for the safe handling of 3-Propylbenzaldehyde in a lab.
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Caption: Hazard profile and routes of exposure for 3-Propylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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